Cas no 59416-50-1 (Propanethioic acid, S-(4-mercaptobutyl) ester)
59416-50-1 structure
Product Name:Propanethioic acid, S-(4-mercaptobutyl) ester
CAS No:59416-50-1
MF:C7H14OS2
MW:178.315459728241
CID:338713
PubChem ID:71442951
Update Time:2025-04-19
Propanethioic acid, S-(4-mercaptobutyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Propanethioic acid, S-(4-mercaptobutyl) ester
- S-(4-sulfanylbutyl) propanethioate
- DTXSID90851801
- 59416-50-1
-
- Inchi: 1S/C7H14OS2/c1-2-7(8)10-6-4-3-5-9/h9H,2-6H2,1H3
- InChI Key: BIJNGIRBOSCBFU-UHFFFAOYSA-N
- SMILES: S(C(CC)=O)CCCCS
Computed Properties
- Exact Mass: 178.04872
- Monoisotopic Mass: 178.04860741g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 93.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 17.07
Propanethioic acid, S-(4-mercaptobutyl) ester Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
59416-50-1 (Propanethioic acid, S-(4-mercaptobutyl) ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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